Cas no 68952-30-7 (5-Bromo-6-methyl-3-nitropyridin-2-amine)

5-Bromo-6-methyl-3-nitropyridin-2-amine structure
68952-30-7 structure
Product Name:5-Bromo-6-methyl-3-nitropyridin-2-amine
CAS No:68952-30-7
MF:C6H6BrN3O2
MW:232.034739971161
CID:847187
Update Time:2024-12-09

5-Bromo-6-methyl-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • phenylsilsesquioxanes, hydrogen-terminated
    • Silsesquioxanes Ph hydrogen-terminated
    • 5-Bromo-6-methyl-3-nitropyridin-2-amine
    • 2-Amino-5-bromo-6-methyl-3-nitropyridine
    • 2-Amino-3-nitro-5-bromo-6-picoline
    • 2-Pyridinamine, 5-bromo-6-methyl-3-nitro-
    • 5-bromo-6-methyl-3-nitro-2-pyridinamine
    • 2-AMINO-3-NITRO-5-BROMO-6-METHYLPYRIDINE
    • 5-Bromo-6-methyl-3-nitropyridine-2-amine
    • PubChem5623
    • 6-Amino-3-bromo-2-methyl-5-nitro-pyridine
    • AMY28686
    • CL0255
    • 3-bromo-5-nitro-6-amino-2-picoline
    • Polyphenyl-(dimethylsiloxy)siloxane hydride terminated
    • Hydrogen terminated phenyl polysiloxane
    • Inchi: 1S/C6H6BrN3O2/c1-3-4(7)2-5(10(11)12)6(8)9-3/h2H,1H3,(H2,8,9)
    • InChI Key: CRELZBHEKSIUDR-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(N)N=C1C)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 184
  • XLogP3: 2
  • Topological Polar Surface Area: 84.7
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